Methyl 2-hydroxybut-3-enoate

• IUPAC Name: methyl 2-hydroxybut-3-enoate
• InChI: InChI=1S/C5H8O3/c1-3-4(6)5(7)8-2/h3-4,6H,1H2,2H3
• InChI Key: JBKTVPSFVUFSAO-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(C=C)O
• Molecular Formula: C5H8O3
• DSSTOX Substance ID: DTXSID30337851
• Molecular Weight: 116.11 g/mol
• CAS RN: 5837-73-0

Description

“Methyl 2-hydroxybut-3-enoate”, also known as “Methyl vinyl glycolate (MVG)”, is a small molecule with a simple structure. It possesses multiple functionalities (hydroxyl, vinyl, and ester) enabling a range of chemical modifications. It has great potential as a renewable platform chemical for industrial added-value compounds.

Synthesis Analysis

This compound has recently become obtainable from Sn catalysed cascade reactions of mono- and disaccharides. A catalytic benign transesterification method has been reported for the synthesis of MVG ester derivatives of trimethylolpropane (TMP) and pentaerythritol (PE).

Molecular Structure Analysis

The molecular formula of this compound is C5H8O3. Its InChI Code is 1S/C5H8O3/c1-3-4(6)5(7)8-2/h3-4,6H,1H2,2H3.

Chemical Reactions Analysis

This compound can undergo several chemical transformations. For instance, it can undergo catalytic homo metathesis using Grubbs-type catalysts. Cross metathesis reactions between MVG and various long-chain terminal olefins can give unsaturated α-hydroxy fatty acid methyl esters. [3,3]-Sigmatropic rearrangements of MVG also proceed in good yields to give unsaturated adipic acid derivatives.

Physical And Chemical Properties Analysis

This compound is a liquid at ambient temperature. Its molecular weight is 116.12.

Scientific Research Applications

Renewable Platform Molecule

Methyl vinyl glycolate (MVG), also known as methyl 2-hydroxybut-3-enoate, has been identified as a potential renewable platform molecule for catalytic transformations. It is derived from the zeolite catalyzed degradation of mono- and disaccharides. MVG can undergo various catalytic reactions to produce industrially relevant structures. For example, catalytic homo metathesis using Grubbs-type catalysts converts MVG into dimethyl (E)-2,5-dihydroxyhex-3-enedioate. Additionally, MVG participates in cross metathesis reactions with long-chain terminal olefins to yield unsaturated α-hydroxy fatty acid methyl esters. MVG also shows potential in [3,3]-sigmatropic rearrangements and rearrangements of its allylic acetate, leading to diverse chemical structures (Sølvhøj, Taarning, & Madsen, 2016).

Synthesis of β-Lactams

This compound can be used in the synthesis of α-methylidene- and α-alkylidene-β-lactams. These compounds are derived from nonproteinogenic amino acids. The process involves several steps including treatment with concentrated HBr solution and solvent-dependent regiocontrol of nucleophilic attack by amine. This method is significant for producing β-lactams with specific structural features (Buchholz & Hoffmann, 1991).

Enantiomerically Pure Derivatives

The deracemisation of racemic alkyl-4-(hetero-2-yl)-2-hydroxybut-3-enoates using Candida parapsilosis ATCC 7330 results in the formation of enantiomerically pure products. This process demonstrates the potential of this compound derivatives in achieving high enantiomeric excess and yields. Such enantiomerically pure compounds are important in various chemical and pharmaceutical applications (Vaijayanthi & Chadha, 2007).

Polymer Chemistry Applications

Polymeric metal complexes involving derivatives of this compound have been synthesized and characterized. These complexes show potential in catalysis, particularly in the oxidation of aldehyde groups to corresponding carboxylic acids. The study of these complexes contributes to the development of materials with specific chemical and thermal properties, useful in various industrial applications (Ingole, Bajaj, & Singh, 2013).

Safety and Hazards

Methyl 2-hydroxybut-3-enoate is associated with certain hazards. The safety information includes pictograms GHS07, signal word “Warning”, and hazard statements H315, H319, H335. Precautionary statements include P261, P271, P280.

Future Directions

Methyl 2-hydroxybut-3-enoate has the potential to become a renewable platform molecule for commercially relevant catalytic transformations. It can be used to synthesize industrially promising structures. Its multiple functionalities enable a range of chemical modifications.

Mechanism of Action

Target of Action

Methyl 2-hydroxybut-3-enoate (MVG) is a versatile platform molecule that has been obtained from Sn catalysed cascade reactions of mono- and disaccharides . The primary targets of MVG are the chemical transformations it can undergo due to its unique structure, which includes multiple functionalities such as hydroxyl, vinyl, and ester groups .

Mode of Action

MVG interacts with its targets through various chemical reactions. For instance, it can undergo catalytic homo metathesis using Grubbs-type catalysts . It can also participate in cross metathesis reactions with various long-chain terminal olefins . Additionally, [3,3]-Sigmatropic rearrangements of MVG can proceed to give unsaturated adipic acid derivatives .

Biochemical Pathways

The biochemical pathways of MVG involve its synthesis from mono- and disaccharides via Sn catalysed cascade reactions . This process is part of a broader effort to develop bio-based and sustainable materials and chemicals . The ample functionality of biomass-derived sugars permits the synthesis of unique high functionality platform chemicals .

Result of Action

The result of MVG’s action is the production of industrially promising structures. For example, catalytic homo metathesis of MVG affords the crystalline dimer dimethyl (E)-2,5-dihydroxyhex-3-enedioate . Cross metathesis reactions between MVG and various long-chain terminal olefins give unsaturated α-hydroxy fatty acid methyl esters . [3,3]-Sigmatropic rearrangements of MVG also proceed in good yields to give unsaturated adipic acid derivatives .

Action Environment

The action of MVG can be influenced by environmental factors. For instance, MVG is stable for days at low temperatures, but it slowly dimerizes by an unusual hetero-Diels-Alder reaction at room temperature . Therefore, the temperature of the environment can significantly affect the stability and efficacy of MVG’s action.

Biochemical Analysis

Biochemical Properties

Methyl 2-hydroxybut-3-enoate plays a crucial role in several biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been shown to be involved in catalytic transesterification reactions, where it interacts with enzymes such as Candida Antarctica Lipase B (CALB) and various Lewis acids . These interactions are essential for the synthesis of novel derivatives and the compound’s transformation into value-added products.

Cellular Effects

This compound influences various cellular processes and functions. It has been observed to affect cell signaling pathways, gene expression, and cellular metabolism. The compound’s interaction with specific enzymes and proteins can lead to changes in cellular activities, including alterations in metabolic flux and the regulation of gene expression

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. The compound’s hydroxyl and vinyl groups enable it to form specific interactions with enzymes and proteins, leading to the modulation of their activity . These interactions can result in the inhibition or activation of enzymatic reactions, ultimately influencing cellular functions and metabolic pathways.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound can undergo degradation under certain conditions, leading to changes in its biochemical properties and interactions with biomolecules . Understanding these temporal effects is essential for optimizing its use in various applications.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects on cellular functions and metabolic pathways. At higher doses, it can lead to toxic or adverse effects, including disruptions in cellular metabolism and gene expression . Identifying the optimal dosage is crucial for maximizing its potential benefits while minimizing any harmful effects.

Metabolic Pathways

This compound is involved in several metabolic pathways, interacting with various enzymes and cofactors. The compound’s hydroxyl and ester groups enable it to participate in reactions catalyzed by enzymes such as CALB and Lewis acids . These interactions can influence metabolic flux and the levels of specific metabolites, highlighting its potential as a key player in biochemical processes.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with specific transporters and binding proteins. These interactions can affect the compound’s localization and accumulation, influencing its activity and function . Understanding the transport and distribution mechanisms is essential for optimizing its use in various applications.

Subcellular Localization

The subcellular localization of this compound is influenced by targeting signals and post-translational modifications. These factors direct the compound to specific compartments or organelles within the cell, affecting its activity and function . Identifying the subcellular localization is crucial for understanding its role in cellular processes and optimizing its use in biochemical applications.